Cas no 2138533-65-8 (6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine)

• Product Name: 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine
• CAS No: 2138533-65-8
• MF: C₁₀H₈BrF₂N₃
• MW: 288.09142780304
• CID: 5973976
• PubChem ID: 165944966
• Update Time: 2025-07-23

6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1162149
• 2138533-65-8
• 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine

• Inchi： 1S/C10H8BrF2N3/c11-7-1-2-8-6(3-7)4-14-10(16-8)15-5-9(12)13/h1-4,9H,5H2,(H,14,15,16)
• InChI Key： ZLBMBCXGEXVWDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN=C(N=2)NCC(F)F)C=1

Computed Properties

• Exact Mass: 286.98697g/mol
• Monoisotopic Mass: 286.98697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine

6-Bromo-N-(2,2-Difluoroethyl)quinazolin-2-amine (CAS No. 2138533-65-8): An Overview of Its Properties and Applications

6-Bromo-N-(2,2-difluoroethyl)quinazolin-2-amine (CAS No. 2138533-65-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine consists of a quinazoline core with a bromine substituent at the 6-position and an N-(2,2-difluoroethyl) group attached to the 2-amino position. The presence of the bromine atom and the difluoroethyl group imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have focused on the potential therapeutic applications of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the modulation of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic profile of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine has been studied to understand its behavior in biological systems. In vivo studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and tumors. The compound is metabolized primarily by hepatic enzymes, with major metabolites being excreted in urine and feces.

To further evaluate the therapeutic potential of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine, several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in patients with various diseases. Preliminary results from phase I clinical trials have shown that 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine is well-tolerated at therapeutic doses and exhibits promising antitumor activity in patients with advanced solid tumors.

The development of 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine as a therapeutic agent is also supported by its favorable safety profile. Preclinical toxicology studies have demonstrated that this compound has low toxicity at therapeutic concentrations. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety in clinical use.

In conclusion, 6-bromo-N-(2,2-difluoroethyl)quinazolin-2-amine (CAS No. 2138533-65-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and contribute to the advancement of novel treatments for various diseases.